4-Bromo-2-methoxy-6-methylpyridine
Overview
Description
4-Bromo-2-methoxy-6-methylpyridine is a chemical compound with the CAS Number: 1083169-00-9 . It is a colorless to pale-yellow liquid and is used as a starting material in the preparation of crown-ester-bipyridines and viologens . It serves as an important raw material and intermediate in organic synthesis, pharmaceuticals, and agrochemicals .
Molecular Structure Analysis
The molecular formula of 4-Bromo-2-methoxy-6-methylpyridine is C7H8BrNO . Its molecular weight is 202.05 g/mol . The InChI code is 1S/C7H8BrNO/c1-5-3-6(8)4-7(9-5)10-2/h3-4H,1-2H3 .Physical And Chemical Properties Analysis
4-Bromo-2-methoxy-6-methylpyridine is a colorless to pale-yellow liquid . It has a molecular weight of 202.05 g/mol . The compound is stored in a refrigerator and shipped at room temperature .Scientific Research Applications
Organic Synthesis
This compound is used as a starting material in the preparation of various organic molecules. It serves as an important raw material and intermediate in organic synthesis due to its reactivity and the presence of functional groups that can undergo further chemical transformations .
Pharmaceuticals
In the pharmaceutical industry, 4-Bromo-2-methoxy-6-methylpyridine is utilized as an intermediate in the synthesis of drugs. Its bromine atom can be used for further coupling reactions to create more complex molecules that are active pharmaceutical ingredients .
Agrochemicals
The compound finds applications in the agrochemical sector where it is used to synthesize pesticides, herbicides, and other crop protection chemicals. Its structural features allow for the creation of compounds that interact with biological systems in specific ways .
Dyes and Pigments
Due to its ability to participate in various chemical reactions, this compound is also involved in the production of dyes and pigments. It can be used to create colorants with specific properties for use in industrial applications .
Catalysis Research
In basic chemistry research, 4-Bromo-2-methoxy-6-methylpyridine can be used for the synthesis of organic nitrogen ligands containing pyridine units. These ligands have significant applications in the methodology of transition metal catalysis, which is fundamental to many chemical processes .
Crown-Ester-Bipyridines and Viologens Synthesis
The compound is a precursor in the synthesis of crown-ester-bipyridines and viologens through processes such as sodium or nickel reductive coupling, side chain oxidation, and esterification. These compounds have various applications including as electrochromic materials .
Safety and Hazards
4-Bromo-2-methoxy-6-methylpyridine is considered hazardous . It is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Safety precautions include avoiding breathing dust/fume/gas/mist/vapours/spray, using personal protective equipment, ensuring adequate ventilation, and avoiding contact with skin and eyes .
properties
IUPAC Name |
4-bromo-2-methoxy-6-methylpyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8BrNO/c1-5-3-6(8)4-7(9-5)10-2/h3-4H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MNMVHRSZHDBLMP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=N1)OC)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8BrNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40738911 |
Source
|
| Record name | 4-Bromo-2-methoxy-6-methylpyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40738911 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
202.05 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-2-methoxy-6-methylpyridine | |
CAS RN |
1083169-00-9 |
Source
|
| Record name | 4-Bromo-2-methoxy-6-methylpyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40738911 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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